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molecular formula C9H12O B072363 2-Phenylpropan-1-ol CAS No. 1123-85-9

2-Phenylpropan-1-ol

Cat. No. B072363
CAS RN: 1123-85-9
M. Wt: 136.19 g/mol
InChI Key: RNDNSYIPLPAXAZ-UHFFFAOYSA-N
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Patent
US04315869

Procedure details

(1st step). 1,340 parts of 2-phenylpropanal, 450 parts of formamide, 95 parts of p-toluenesulfonic acid and 420 parts by volume of cyclohexane are refluxed for 41/2 hours at 95°-98° C. in a stirred apparatus equipped with a reflux condenser and water separator; 144 parts of water are separated off. The reaction mixture is subjected to fractional distillation. The distillate is extracted with 500 parts by volume of ether. Distillation of the ether extract under reduced pressure gives 118 parts of unconverted 2-phenylpropanol, whilst crystallization of the extraction residue and the distillation residue gives 947 parts of N-(2-phenyl-prop-1-enyl)-formamide, corresponding to a yield of 64.5% of theory, based on 2-phenylpropanol converted.
Name
2-phenylpropanal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
formamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
p-toluenesulfonic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cyclohexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
[Compound]
Name
118
Name
2-phenylpropanol

Identifiers

REACTION_CXSMILES
[C:1]1([CH:7]([CH3:10])[CH:8]=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C(N)=O.C1(C)C=CC(S(O)(=O)=O)=CC=1.C1CCCCC1>O>[C:1]1([CH:7]([CH3:10])[CH2:8][OH:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1

Inputs

Step One
Name
2-phenylpropanal
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C(C=O)C
Name
formamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)N
Name
p-toluenesulfonic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)O)C
Name
cyclohexane
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CCCCC1
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a reflux condenser
CUSTOM
Type
CUSTOM
Details
144 parts of water are separated off
DISTILLATION
Type
DISTILLATION
Details
The reaction mixture is subjected to fractional distillation
EXTRACTION
Type
EXTRACTION
Details
The distillate is extracted with 500 parts by volume of ether
DISTILLATION
Type
DISTILLATION
Details
Distillation of the ether
EXTRACTION
Type
EXTRACTION
Details
extract under reduced pressure

Outcomes

Product
[Compound]
Name
118
Type
product
Smiles
Name
2-phenylpropanol
Type
product
Smiles
C1(=CC=CC=C1)C(CO)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04315869

Procedure details

(1st step). 1,340 parts of 2-phenylpropanal, 450 parts of formamide, 95 parts of p-toluenesulfonic acid and 420 parts by volume of cyclohexane are refluxed for 41/2 hours at 95°-98° C. in a stirred apparatus equipped with a reflux condenser and water separator; 144 parts of water are separated off. The reaction mixture is subjected to fractional distillation. The distillate is extracted with 500 parts by volume of ether. Distillation of the ether extract under reduced pressure gives 118 parts of unconverted 2-phenylpropanol, whilst crystallization of the extraction residue and the distillation residue gives 947 parts of N-(2-phenyl-prop-1-enyl)-formamide, corresponding to a yield of 64.5% of theory, based on 2-phenylpropanol converted.
Name
2-phenylpropanal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
formamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
p-toluenesulfonic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cyclohexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
[Compound]
Name
118
Name
2-phenylpropanol

Identifiers

REACTION_CXSMILES
[C:1]1([CH:7]([CH3:10])[CH:8]=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C(N)=O.C1(C)C=CC(S(O)(=O)=O)=CC=1.C1CCCCC1>O>[C:1]1([CH:7]([CH3:10])[CH2:8][OH:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1

Inputs

Step One
Name
2-phenylpropanal
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C(C=O)C
Name
formamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)N
Name
p-toluenesulfonic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)O)C
Name
cyclohexane
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CCCCC1
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a reflux condenser
CUSTOM
Type
CUSTOM
Details
144 parts of water are separated off
DISTILLATION
Type
DISTILLATION
Details
The reaction mixture is subjected to fractional distillation
EXTRACTION
Type
EXTRACTION
Details
The distillate is extracted with 500 parts by volume of ether
DISTILLATION
Type
DISTILLATION
Details
Distillation of the ether
EXTRACTION
Type
EXTRACTION
Details
extract under reduced pressure

Outcomes

Product
[Compound]
Name
118
Type
product
Smiles
Name
2-phenylpropanol
Type
product
Smiles
C1(=CC=CC=C1)C(CO)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04315869

Procedure details

(1st step). 1,340 parts of 2-phenylpropanal, 450 parts of formamide, 95 parts of p-toluenesulfonic acid and 420 parts by volume of cyclohexane are refluxed for 41/2 hours at 95°-98° C. in a stirred apparatus equipped with a reflux condenser and water separator; 144 parts of water are separated off. The reaction mixture is subjected to fractional distillation. The distillate is extracted with 500 parts by volume of ether. Distillation of the ether extract under reduced pressure gives 118 parts of unconverted 2-phenylpropanol, whilst crystallization of the extraction residue and the distillation residue gives 947 parts of N-(2-phenyl-prop-1-enyl)-formamide, corresponding to a yield of 64.5% of theory, based on 2-phenylpropanol converted.
Name
2-phenylpropanal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
formamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
p-toluenesulfonic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cyclohexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
[Compound]
Name
118
Name
2-phenylpropanol

Identifiers

REACTION_CXSMILES
[C:1]1([CH:7]([CH3:10])[CH:8]=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C(N)=O.C1(C)C=CC(S(O)(=O)=O)=CC=1.C1CCCCC1>O>[C:1]1([CH:7]([CH3:10])[CH2:8][OH:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1

Inputs

Step One
Name
2-phenylpropanal
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C(C=O)C
Name
formamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)N
Name
p-toluenesulfonic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)O)C
Name
cyclohexane
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CCCCC1
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a reflux condenser
CUSTOM
Type
CUSTOM
Details
144 parts of water are separated off
DISTILLATION
Type
DISTILLATION
Details
The reaction mixture is subjected to fractional distillation
EXTRACTION
Type
EXTRACTION
Details
The distillate is extracted with 500 parts by volume of ether
DISTILLATION
Type
DISTILLATION
Details
Distillation of the ether
EXTRACTION
Type
EXTRACTION
Details
extract under reduced pressure

Outcomes

Product
[Compound]
Name
118
Type
product
Smiles
Name
2-phenylpropanol
Type
product
Smiles
C1(=CC=CC=C1)C(CO)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.